Cas no 355-28-2 (1H,1H-Nonafluoropentan-1-ol)

• Product Name: 1H,1H-Nonafluoropentan-1-ol
• CAS No: 355-28-2
• MF: C₅H₃F₉O
• MW: 250.062353372574
• MDL: MFCD00236714
• CID: 304805
• PubChem ID: 2782394
• Update Time: 2025-06-11

1H,1H-Nonafluoropentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,2,2,3,3,4,4,5,5,5-nonafluoro-
• 1H,1H-Nonafluoro-1-pentanol
• 1H,1H-Perfluoropentan-1-ol
• (Perfluorobutyl)methanol
• 1,1-dihydroperfluoroamyl alcohol
• 1H,1H-NONAFLUOROHEPTAN-1-OL
• 1H,1H-nonafluoro-pentan-1-ol
• 1H,1H-NONAFLUOROPENTANOL-1
• 1H,1H-Nonafluor-pentan-1-ol
• 1H,1H-Perfluoro-1-pentanol
• 2,2,3,3,4,4,5,5,5-nonafluoro-pentan-1-ol
• 2,2,3,3,4,4,5,5,5-nonafluoropentanol
• 2,2,3,3,4,4,5,5,5-Nonafluor-pentanol
• 4:1 FTOH
• 2,2,3,3,4,4,5,5,5-nonafluoropentan-1-ol
• 1H,1H-Nonafluoropentan-1-ol
• 1-Pentanol, 2,2,3,3,4,4,5,5,5-nonafluoro-
• PJRIQFXPYMVWOU-UHFFFAOYSA-N
• CF3CF2CF2CF2CH2OH
• 2,2,3,3,4,4,5,5,5-Nonafluoro-1-pentanol
• 1-Pentanol, nonafluoro-(8CI)
• PC6186
• STL558042
• 1442
• N0810
• 355-28-2
• D95316
• MS-20727
• MFCD00236714
• DTXSID20880129
• EN300-1930437
• 1H, 1H-Perfluoro-1-pentanol
• SCHEMBL185947
• AKOS016015352
• NS00018980
• FT-0676277
• BBL104207

• MDL： MFCD00236714
• Inchi： 1S/C5H3F9O/c6-2(7,1-15)3(8,9)4(10,11)5(12,13)14/h15H,1H2
• InChI Key： PJRIQFXPYMVWOU-UHFFFAOYSA-N
• SMILES： FC(C(CO)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 250.00400
• Monoisotopic Mass: 250.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1,664 g/cm3
• Boiling Point: 111°C(lit.)
• Flash Point: 9.9°C
• Refractive Index: 1.3
• PSA: 20.23000
• LogP: 2.44690
• Solubility: Not available

1H,1H-Nonafluoropentan-1-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins
• Other Chemical additives Functional Additives
• Other Chemical additives

Additional information on 1H,1H-Nonafluoropentan-1-ol

Chemical Profile of 1H,1H-Nonafluoropentan-1-ol (CAS No. 355-28-2)

1H,1H-Nonafluoropentan-1-ol (CAS No. 355-28-2) is a fluorinated alcohol that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a nonafluoropentane backbone with an alcohol functional group, exhibits distinct chemical behaviors that make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular structure of 1H,1H-Nonafluoropentan-1-ol consists of a five-carbon chain where all hydrogen atoms are replaced by fluorine atoms, resulting in a highly electronegative and stable framework. The presence of the hydroxyl group at the terminal carbon introduces polarity and reactivity, enabling diverse chemical transformations. This combination of fluorine substitution and hydroxyl functionality makes the compound particularly interesting for applications in drug development, material science, and specialty chemical synthesis.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity in pharmaceuticals. 1H,1H-Nonafluoropentan-1-ol has been explored as a building block in the synthesis of fluorinated analogs of bioactive molecules. Its ability to undergo nucleophilic substitution reactions allows for the introduction of various functional groups, facilitating the creation of complex molecular architectures. These properties have made it a focal point in medicinal chemistry research aimed at developing novel therapeutic agents.

One of the most compelling aspects of 1H,1H-Nonafluoropentan-1-ol is its role in polymer science. Fluorinated alcohols are known to improve the thermal stability and hydrophobicity of polymers when incorporated into their backbones or side chains. Researchers have been investigating its use in developing advanced materials for applications such as coatings, adhesives, and high-performance plastics. The fluorine atoms contribute to a low surface energy, making these materials highly resistant to environmental degradation and corrosion.

The pharmaceutical industry has also shown keen interest in 1H,1H-Nonafluoropentan-1-ol due to its potential as a pharmacophore. Studies have demonstrated that fluorine substitution can modulate drug-receptor interactions, leading to improved pharmacokinetic profiles. For instance, derivatives of this compound have been tested as inhibitors or modulators of enzyme targets involved in metabolic diseases and inflammatory conditions. The hydroxyl group provides additional opportunities for further derivatization, allowing chemists to fine-tune the properties of these molecules for optimal biological activity.

From an industrial perspective, 1H,1H-Nonafluoropentan-1-ol serves as a versatile intermediate in fine chemical synthesis. Its reactivity with various electrophiles enables the production of a wide range of fluorinated products used in agrochemicals, dyes, and electronic materials. The compound's stability under harsh reaction conditions makes it suitable for large-scale manufacturing processes without significant degradation or byproduct formation.

The environmental impact of using 1H,1H-Nonafluoropentan-1-ol has also been studied extensively. While fluorinated compounds are often criticized for their persistence in the environment, research has shown that proper handling and disposal protocols can mitigate these concerns. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce energy consumption during production. Additionally, biodegradability studies have provided insights into how different derivatives of this compound behave under natural conditions.

Future research directions for 1H,1H-Nonafluoropentan-1-ol include exploring its potential in nanotechnology and renewable energy storage. The unique electronic properties conferred by fluorine substitution make it an attractive candidate for use in organic semiconductors and battery electrolytes. Furthermore, its role in designing stimuli-responsive materials is being investigated for applications in smart drug delivery systems.

In conclusion, 1H, 1H-Nonafluoropentan - 1 - ol (CAS No . 355 - 28 - 2) stands as a multifaceted compound with broad applicability across multiple scientific disciplines . Its structural features , coupled with its reactivity , make it an indispensable tool for chemists , pharmacologists , and material scientists alike . As research continues to uncover new uses for this compound , its importance in advancing both industrial processes and medical treatments is set to grow even further .